(4R)-4-hydroxy-3-methylideneoxolan-2-one

• CAS No.: 95529-89-8
• Molecular Formula: C5H6O3
• Molecular Weight: 114.10 g/mol
• IUPAC Name: (4R)-4-hydroxy-3-methylideneoxolan-2-one
• InChI: InChI=1S/C5H6O3/c1-3-4(6)2-8-5(3)7/h4,6H,1-2H2/t4-/m0/s1
• InChI Key: BFLSLERVRLOFCX-BYPYZUCNSA-N
• Isomeric SMILES: C=C1[C@H](COC1=O)O
• Canonical SMILES: C=C1C(COC1=O)O

Description

(4R)-4-Hydroxy-3-methylideneoxolan-2-one is a γ-lactone derivative characterized by a five-membered oxolan-2-one ring with a hydroxy group at the 4R position and a methylidene (CH₂=) substituent at position 2.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table highlights key structural differences and their implications:

Compound Name (IUPAC)	Substituents	Key Functional Groups	Potential Applications	Source
(4R)-4-Methyl-1,3-dioxolan-2-one	4-methyl group	Cyclic carbonate	Solvent, electrolyte, polymer synthesis
(3R,4R)-3-(1,3-Benzodioxol-5-ylmethyl)-4-[(4-hydroxyphenyl)methyl]oxolan-2-one	Benzodioxole and 4-hydroxyphenyl groups	Lignan backbone	Antioxidant, bioactive agent
(3R,4R,5R)-3-Chloro-4-hydroxy-5-(hydroxymethyl)-3-methyloxolan-2-one	Chloro, hydroxy, hydroxymethyl, and methyl groups	Halogenated lactone	Pharmaceutical intermediate
3,4-Bis[(4-hydroxy-3-methoxycyclohexyl)methyl]oxolan-2-one	Bulky cyclohexyl and methoxy groups	Poly-substituted lactone	Not specified (likely bioactive)

Physical and Chemical Properties

(4R)-4-Methyl-1,3-dioxolan-2-one (Propylene Carbonate Derivative)

• Boiling Point : 240°C
• Density : 1.189 g/mL at 25°C
• Solubility : Miscible with polar solvents (e.g., water, alcohols)
• Applications: Widely used as a high-boiling solvent, electrolyte in lithium-ion batteries, and monomer in polymer synthesis .

(3R,4R)-3-(1,3-Benzodioxol-5-ylmethyl)-4-[(4-hydroxyphenyl)methyl]oxolan-2-one

• Taxonomy: Dibenzylbutyrolactone lignan (furanoid lignan subclass)
• Bioactivity : Likely exhibits antioxidant or anti-inflammatory properties due to aromatic hydroxyl groups and lignan backbone .

(3R,4R,5R)-3-Chloro-4-hydroxy-5-(hydroxymethyl)-3-methyloxolan-2-one